Cas no 1326897-58-8 (3-({2,4-dioxo-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}methyl)benzonitrile)

• Product Name: 3-({2,4-dioxo-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}methyl)benzonitrile
• CAS No: 1326897-58-8
• MF: C₂₀H₁₅N₃O₂S
• MW: 361.417002916336
• CID: 5321884
• Update Time: 2025-06-15

3-({2,4-dioxo-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}methyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-({2,4-dioxo-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}methyl)benzonitrile
• 3-[(2,4-dioxo-3-phenyl-4a,7a-dihydrothieno[3,2-d]pyrimidin-1-yl)methyl]benzonitrile

• Inchi： 1S/C20H15N3O2S/c21-12-14-5-4-6-15(11-14)13-22-17-9-10-26-18(17)19(24)23(20(22)25)16-7-2-1-3-8-16/h1-11,17-18H,13H2
• InChI Key： CSYLYZZDUGNPRJ-UHFFFAOYSA-N
• SMILES： S1C=CC2C1C(N(C1C=CC=CC=1)C(N2CC1C=CC=C(C#N)C=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 649
• XLogP3: 2.8
• Topological Polar Surface Area: 89.7

Additional information on 3-({2,4-dioxo-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}methyl)benzonitrile

Research Brief on 3-({2,4-dioxo-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}methyl)benzonitrile (CAS: 1326897-58-8)

Recent studies on 3-({2,4-dioxo-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}methyl)benzonitrile (CAS: 1326897-58-8) have highlighted its potential as a promising scaffold in medicinal chemistry, particularly in the development of kinase inhibitors. This compound, characterized by its thieno[3,2-d]pyrimidine core, has garnered attention due to its unique structural features and biological activity. Researchers have explored its interactions with various kinase targets, emphasizing its role in modulating signaling pathways implicated in cancer and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's inhibitory effects on cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The study demonstrated that 3-({2,4-dioxo-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}methyl)benzonitrile exhibits selective inhibition of CDK4/6, with an IC50 value in the nanomolar range. This selectivity is attributed to the compound's ability to form key hydrogen bonds with the hinge region of the kinase, as revealed by X-ray crystallography. These findings suggest its potential as a lead compound for CDK4/6-targeted therapies in breast cancer and other malignancies.

Further research has explored the compound's pharmacokinetic properties. A preclinical study conducted in 2024 evaluated its metabolic stability, plasma protein binding, and oral bioavailability in rodent models. The results indicated moderate metabolic stability and high plasma protein binding (>90%), which may influence its dosing regimen in clinical settings. However, its oral bioavailability was found to be limited, prompting researchers to investigate prodrug strategies or formulation optimizations to enhance its therapeutic potential.

In addition to its kinase inhibitory activity, recent investigations have uncovered the compound's potential as a modulator of the tumor microenvironment. A 2024 study in Cancer Research reported that 3-({2,4-dioxo-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}methyl)benzonitrile can suppress the secretion of pro-inflammatory cytokines by tumor-associated macrophages, thereby attenuating immune evasion mechanisms. This dual functionality—targeting both tumor cells and the immune microenvironment—positions the compound as a multifaceted therapeutic agent.

Despite these promising findings, challenges remain in optimizing the compound's drug-like properties. Computational modeling and structure-activity relationship (SAR) studies are underway to refine its selectivity and reduce off-target effects. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical trials, particularly for oncology indications. The compound's versatility and mechanistic insights underscore its significance in the evolving landscape of targeted therapies.